Cas no 1261498-27-4 (1-chloro-2-isocyanato-3-nitrobenzene)

• Product Name: 1-chloro-2-isocyanato-3-nitrobenzene
• CAS No: 1261498-27-4
• MF: C₇H₃ClN₂O₃
• MW: 198.563320398331
• MDL: MFCD18393751
• CID: 5242360
• PubChem ID: 63658386
• Update Time: 2025-06-09

1-chloro-2-isocyanato-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-nitrophenylisocyanate
• 1-chloro-2-isocyanato-3-nitrobenzene

• MDL： MFCD18393751
• Inchi： 1S/C7H3ClN2O3/c8-5-2-1-3-6(10(12)13)7(5)9-4-11/h1-3H
• InChI Key： LARYHFDNHVRQCY-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC=CC([N+]([O-])=O)=C1N=C=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1-chloro-2-isocyanato-3-nitrobenzene

Recent Advances in the Application of 1-Chloro-2-isocyanato-3-nitrobenzene (CAS: 1261498-27-4) in Chemical Biology and Pharmaceutical Research

1-Chloro-2-isocyanato-3-nitrobenzene (CAS: 1261498-27-4) has emerged as a versatile building block in chemical biology and pharmaceutical research due to its unique reactivity profile. Recent studies have highlighted its potential in the synthesis of novel bioactive compounds, particularly in the development of targeted therapies and diagnostic agents. This compound's isocyanate and nitro functional groups enable diverse chemical transformations, making it a valuable intermediate in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 1-chloro-2-isocyanato-3-nitrobenzene as a key precursor in the synthesis of potent kinase inhibitors. The researchers successfully incorporated this moiety into a novel scaffold that showed selective inhibition of EGFR mutants while sparing wild-type EGFR, addressing a significant challenge in cancer therapy. The compound's chloro substituent allowed for further functionalization through cross-coupling reactions, expanding the structural diversity of the resulting inhibitors.

In the field of chemical biology, researchers have utilized 1261498-27-4 as a reactive handle for protein labeling. A recent Nature Chemical Biology paper described its application in developing activity-based probes for nitroreductase enzymes. The isocyanate group facilitated covalent attachment to enzyme active sites, while the nitro group served as both a recognition element and a reporter for reduction events. This dual functionality enabled real-time monitoring of enzyme activity in live cells.

From a safety and pharmacokinetic perspective, recent toxicological studies have provided valuable insights into the handling and potential applications of 1-chloro-2-isocyanato-3-nitrobenzene. A 2024 regulatory assessment published in Chemical Research in Toxicology established safe handling protocols and identified metabolic pathways of derivatives. The study revealed that while the parent compound requires careful handling due to its reactive isocyanate group, many of its derivatives exhibit favorable safety profiles for pharmaceutical development.

The pharmaceutical industry has shown increasing interest in this compound, with several patent applications filed in 2023-2024 describing its use in novel drug formulations. One notable application involves its incorporation into antibody-drug conjugates (ADCs), where it serves as a linker between monoclonal antibodies and cytotoxic payloads. The nitro group in particular has been engineered to enable controlled drug release in hypoxic tumor environments.

Looking forward, researchers anticipate expanded applications of 1261498-27-4 in areas such as targeted drug delivery and bioorthogonal chemistry. Current challenges include optimizing the stability of intermediates during synthesis and improving the selectivity of reactions involving the isocyanate group. Ongoing research aims to address these limitations while exploring new therapeutic applications for derivatives of this versatile chemical building block.